Cas no 757247-93-1 (4-Amino-2-fluoro-3-methylbenzonitrile)

• Product Name: 4-Amino-2-fluoro-3-methylbenzonitrile
• CAS No: 757247-93-1
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD18826339
• CID: 549379
• PubChem ID: 45078676
• Update Time: 2025-04-19

4-Amino-2-fluoro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-amino-2-fluoro-3-methyl-
• Benzonitrile, 4-amino-2-fluoro-3-methyl- (9CI)
• SCHEMBL152108
• 4-Amino-2-fluoro-3-methylbenzonitrile
• 757247-93-1
• AMY28066
• AKOS027385314
• PS-11734
• GTAKXKONKSMWLZ-UHFFFAOYSA-N
• MFCD18826339
• CS-0061149
• W17036
• SB76416
• Benzonitrile, 4-amino-2-fluoro-3-methyl-
• DB-342428

• MDL： MFCD18826339
• Inchi： 1S/C8H7FN2/c1-5-7(11)3-2-6(4-10)8(5)9/h2-3H,11H2,1H3
• InChI Key： GTAKXKONKSMWLZ-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1C)N

Computed Properties

• Exact Mass: 150.059
• Monoisotopic Mass: 150.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 305.3±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles